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Compound of Interest

Compound Name: Junipediol A

Cat. No.: B585277 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) with official

disposal procedures for Junipediol A is not publicly available. Therefore, the following

guidelines are based on a conservative approach, treating Junipediol A as a potentially

hazardous chemical waste. These procedures are intended to provide essential safety and

logistical information for researchers, scientists, and drug development professionals. Always

consult with your institution's Environmental Health and Safety (EHS) office for guidance

specific to your location and comply with all local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling of Junipediol A, including waste consolidation, should be conducted in a

well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures for Junipediol A
1. Waste Identification and Segregation:

Treat as Hazardous Waste: In the absence of specific data, all waste containing Junipediol
A, including pure compound, solutions, and contaminated materials, should be treated as

hazardous chemical waste.

Solid Waste:
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Collect solid Junipediol A waste, such as unused compound and contaminated items

(e.g., weigh boats, paper towels, and contaminated PPE), in a designated, leak-proof, and

clearly labeled hazardous waste container.

Do not mix with other solid waste streams unless approved by your institution's EHS

office.

Liquid Waste:

Collect solutions containing Junipediol A in a shatter-proof, leak-proof container.

Segregate halogenated and non-halogenated solvent waste containing Junipediol A into

separate, appropriate containers.

Do not dispose of any liquid containing Junipediol A down the drain.

Sharps Waste:

Any sharps (e.g., needles, Pasteur pipettes) contaminated with Junipediol A must be

disposed of in a designated sharps container for hazardous chemical waste.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Junipediol A."

List all constituents of the waste, including solvents, with their approximate percentages.

Indicate the date when waste was first added to the container (the "accumulation start date").

Include the name and contact information of the generating researcher or lab.

3. Storage of Junipediol A Waste:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory where the waste is generated.

Ensure containers are kept closed at all times, except when adding waste.
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Provide secondary containment (e.g., a larger, chemically resistant bin) for liquid waste

containers to mitigate spills.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

4. Arranging for Disposal:

Once a waste container is full or has reached the accumulation time limit set by your

institution, contact your EHS office to schedule a waste pickup.

Do not attempt to dispose of the waste through regular trash or other non-hazardous waste

streams.

Chemical and Physical Properties of Junipediol A
Property Value

Molecular Formula C₁₀H₁₄O₄

Molecular Weight 198.22 g/mol

IUPAC Name 2-(4-hydroxy-3-methoxyphenyl)propane-1,3-diol

CAS Number 86548-91-6

Data sourced from PubChem.[1]

Experimental Protocols
Currently, there are no standardized experimental protocols for the disposal of Junipediol A.

The recommended procedure is to follow the general guidelines for the disposal of hazardous

chemical waste as outlined above and in accordance with institutional and regulatory

requirements.

Junipediol A Disposal Workflow
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Caption: Logical workflow for the proper disposal of Junipediol A in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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